Cas no 2228290-16-0 (4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene)

• Product Name: 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene
• CAS No: 2228290-16-0
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6381617
• PubChem ID: 165788866
• Update Time: 2025-05-24

4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene
• EN300-1980985
• 2228290-16-0

• Inchi： 1S/C11H13ClO/c1-8-6-10(9(2)7-12)4-5-11(8)13-3/h4-6H,2,7H2,1,3H3
• InChI Key： OJUFTMIYFOHOLY-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene

4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene: A Comprehensive Overview

4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene, also known by its CAS registry number CAS No. 2228290-16-0, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic compounds, characterized by its benzene ring with substituents that confer specific chemical properties. The presence of a methoxy group, a methyl group, and a chlorinated propenyl group in its structure makes it a versatile molecule with potential uses in various industries.

The molecular formula of 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene is C₁₃H₁₅ClO, and its molecular weight is approximately 235.7 g/mol. The compound exhibits a melting point of around 5°C and a boiling point of about 95°C under standard conditions. These physical properties make it suitable for use in applications that require stability at moderate temperatures.

The synthesis of 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by substitution or elimination reactions to introduce the chlorinated propenyl group. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the overall cost and environmental impact of production.

In terms of applications, 4-(3-chloroprop-1-en-2-yl)-1-methoxy-2-methylbenzene has found utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its structure allows for further functionalization to create molecules with potential therapeutic effects. Additionally, this compound is used in the agrochemical sector as a precursor for herbicides and insecticides due to its ability to interact with biological systems.

Recent studies have explored the use of CAS No. 2228290-16-0 in polymer chemistry as a building block for constructing advanced materials with tailored properties. Researchers have demonstrated that incorporating this compound into polymer networks can enhance mechanical strength and thermal stability, making it a promising candidate for high-performance applications.

The environmental impact of 4-(3-chloroprop-1-en-2-yli)-1-methoxy-2-methylbenzene has also been a topic of interest in recent years. Studies have shown that its degradation under aerobic conditions is relatively slow, highlighting the need for proper disposal methods to minimize ecological risks. However, its biodegradability can be improved through specific chemical modifications, as reported in several recent publications.

In conclusion, 4-(3-chloropropenyl)-methoxy-tolune, or CAS No. 2289076776, remains a significant compound in contemporary chemistry due to its structural versatility and wide-ranging applications. Ongoing research continues to uncover new potentials for this molecule, ensuring its relevance in both academic and industrial settings.